Cas no 420138-80-3 (1-Methylethyl 4-(((2-Hydroxyphenyl)methyl)amino)benzoate)

• Product Name: 1-Methylethyl 4-(((2-Hydroxyphenyl)methyl)amino)benzoate
• CAS No: 420138-80-3
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5225796
• Update Time: 2025-10-28

1-Methylethyl 4-(((2-Hydroxyphenyl)methyl)amino)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(2-hydroxyphenyl)methyl]amino]-, 1-methylethyl ester
• 1-Methylethyl 4-(((2-Hydroxyphenyl)methyl)amino)benzoate

• Inchi： 1S/C17H19NO3/c1-12(2)21-17(20)13-7-9-15(10-8-13)18-11-14-5-3-4-6-16(14)19/h3-10,12,18-19H,11H2,1-2H3
• InChI Key： LOBWGCFSLAMPBD-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)C1=CC=C(NCC2=CC=CC=C2O)C=C1

Additional information on 1-Methylethyl 4-(((2-Hydroxyphenyl)methyl)amino)benzoate

Recent Advances in the Study of 1-Methylethyl 4-(((2-Hydroxyphenyl)methyl)amino)benzoate (CAS: 420138-80-3)

1-Methylethyl 4-(((2-Hydroxyphenyl)methyl)amino)benzoate (CAS: 420138-80-3) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of anti-inflammatory and analgesic properties. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, pharmacological effects, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's interaction with cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The researchers demonstrated that 1-Methylethyl 4-(((2-Hydroxyphenyl)methyl)amino)benzoate exhibits selective inhibition of COX-2, with minimal effects on COX-1, suggesting a favorable safety profile for potential anti-inflammatory applications. The study utilized molecular docking simulations and in vitro assays to validate these findings.

Further research has explored the compound's analgesic properties. A preclinical study conducted in 2024 reported significant pain relief in animal models of neuropathic pain, with mechanisms involving modulation of TRPV1 receptors. The study, published in Pain Research and Management, noted that the compound's ester linkage contributes to its stability and bioavailability, making it a promising candidate for further development.

In addition to its pharmacological effects, recent work has focused on optimizing the synthesis of 1-Methylethyl 4-(((2-Hydroxyphenyl)methyl)amino)benzoate. A 2024 paper in Organic Process Research & Development described a scalable, high-yield synthesis route that reduces the use of hazardous reagents, addressing both economic and environmental concerns. This advancement is critical for facilitating large-scale production and future clinical trials.

Despite these promising developments, challenges remain. A review article in Expert Opinion on Drug Metabolism & Toxicology (2024) highlighted the need for more comprehensive toxicology studies to fully assess the compound's safety profile. Additionally, the review emphasized the importance of investigating potential drug-drug interactions, particularly with commonly prescribed anti-inflammatory medications.

In conclusion, 1-Methylethyl 4-(((2-Hydroxyphenyl)methyl)amino)benzoate (CAS: 420138-80-3) represents a compelling area of research in chemical biology and drug development. Its dual anti-inflammatory and analgesic properties, coupled with recent advances in synthesis optimization, position it as a promising therapeutic candidate. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications.